Cas no 1049729-31-8 ((2-Bromo-6-fluorophenyl)hydrazine hydrochloride)

• Product Name: (2-Bromo-6-fluorophenyl)hydrazine hydrochloride
• CAS No: 1049729-31-8
• MF: C₆H₇BrClFN₂
• MW: 241.488582849503
• MDL: MFCD07368676
• CID: 1037416
• Update Time: 2025-06-08

(2-Bromo-6-fluorophenyl)hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-fluorophenyl)hydrazine hydrochloride
• 2-Bromo-6-fluorophenylhydrazine hydrochloride
• AC1MD3TN
• AG-A-38318
• CTK7F1495
• MolPort-001-772-541
• SBB099473
• SureCN3712543
• (2-Bromo-6-fluorophenyl)
• (2-bromo-6-fluorophenyl)hydrazine,hydrochloride
• (2-bromo-6-fluorophenyl)hydrazine;hydrochloride
• 2-Bromo-6-fluorophenylhydrazine
• UBRQPOGSUUNCBF-UHFFFAOYSA-N
• 1109AA
• PC10332
• 2-bromo-6-fluorophenylhydrazine, chloride
• AX8213038
• (2-BROMO-6-FLUOROPHENYL)HYDRAZINE HCL
• (2-bromo-6-fluorophenyl) hydrazine hydrochloride

• MDL： MFCD07368676
• Inchi： 1S/C6H6BrFN2.ClH/c7-4-2-1-3-5(8)6(4)10-9;/h1-3,10H,9H2;1H
• InChI Key： UBRQPOGSUUNCBF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1NN)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 112
• Topological Polar Surface Area: 38

(2-Bromo-6-fluorophenyl)hydrazine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (2-Bromo-6-fluorophenyl)hydrazine hydrochloride

Comprehensive Overview of (2-Bromo-6-fluorophenyl)hydrazine hydrochloride (CAS No. 1049729-31-8)

(2-Bromo-6-fluorophenyl)hydrazine hydrochloride (CAS No. 1049729-31-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique structure, featuring both bromo and fluoro substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers often explore its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's hydrazine hydrochloride moiety further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for halogenated aromatic hydrazines like (2-Bromo-6-fluorophenyl)hydrazine hydrochloride has surged due to their role in catalysis and material science. A trending topic in 2024 involves its potential in green chemistry, where scientists aim to reduce synthetic waste. This aligns with the growing interest in sustainable synthesis methods, a frequently searched term in academic databases. The compound's CAS No. 1049729-31-8 is often queried alongside keywords such as "aryl hydrazine applications" and "fluorophenyl derivatives", reflecting its interdisciplinary relevance.

From a technical perspective, (2-Bromo-6-fluorophenyl)hydrazine hydrochloride exhibits notable stability under controlled conditions, making it suitable for high-throughput screening (HTS). Its electron-withdrawing groups (bromo and fluoro) influence its electronic properties, a feature highlighted in recent computational chemistry studies. These properties are critical for designing small-molecule probes, another hot topic in chemical biology forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1049729-31-8. Purity thresholds (>98%) are strictly maintained for research-grade samples, as emphasized in peer-reviewed journals. The compound's solubility in polar solvents like DMSO and methanol is frequently discussed in protocol optimization threads, addressing common user queries about handling precautions.

Innovative applications of (2-Bromo-6-fluorophenyl)hydrazine hydrochloride extend to polymer chemistry, where it serves as a crosslinking agent for conductive polymers. This niche application has gained traction in flexible electronics research, a sector with exponential growth projections. SEO data reveals rising searches for "halogenated hydrazine polymers", underscoring the compound's expanding utility beyond traditional domains.

Regulatory compliance for CAS No. 1049729-31-8 adheres to global REACH and ISO standards, ensuring safe commercial distribution. Suppliers typically provide detailed SDS (Safety Data Sheets), a document highly sought after by laboratory purchasers. The compound's storage conditions (2–8°C, inert atmosphere) are another frequently searched parameter, reflecting end-user priorities.

In summary, (2-Bromo-6-fluorophenyl)hydrazine hydrochloride represents a versatile building block with cross-disciplinary significance. Its integration into cutting-edge research areas like bioconjugation and nanotechnology ensures sustained academic and industrial interest. For researchers seeking structure-activity relationship (SAR) insights or custom synthesis solutions, this compound remains a cornerstone in modern organic chemistry.